Cas no 1512260-47-7 (2-4-(morpholin-4-yl)phenylpropan-1-amine)

• Product Name: 2-4-(morpholin-4-yl)phenylpropan-1-amine
• CAS No: 1512260-47-7
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6090359
• PubChem ID: 82616431
• Update Time: 2025-08-05

2-4-(morpholin-4-yl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-(morpholin-4-yl)phenylpropan-1-amine
• EN300-1740006
• 1512260-47-7
• 2-[4-(morpholin-4-yl)phenyl]propan-1-amine

• Inchi： 1S/C13H20N2O/c1-11(10-14)12-2-4-13(5-3-12)15-6-8-16-9-7-15/h2-5,11H,6-10,14H2,1H3
• InChI Key： NHURAPOECFLNPL-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)C(C)CN)CC1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.5Ų

Additional information on 2-4-(morpholin-4-yl)phenylpropan-1-amine

Introduction to 2-4-(morpholin-4-yl)phenylpropan-1-amine (CAS No. 1512260-47-7)

2-4-(morpholin-4-yl)phenylpropan-1-amine, also known by its CAS number 1512260-47-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and features a unique structural arrangement that includes a morpholine ring and a phenyl group. Its potential applications in the development of novel therapeutic agents have been extensively explored, making it a subject of ongoing interest in both academic and industrial settings.

The chemical structure of 2-4-(morpholin-4-yl)phenylpropan-1-amine is characterized by a central propanamine backbone, with a morpholine ring and a phenyl group attached to the aromatic ring. This specific arrangement confers the compound with unique pharmacological properties, including high solubility and stability, which are crucial for its potential use in drug development. The morpholine moiety, in particular, is known for its ability to enhance the bioavailability and permeability of compounds, making it an attractive scaffold for the design of new drugs.

Recent studies have highlighted the potential of 2-4-(morpholin-4-yl)phenylpropan-1-amine as a lead compound in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest that it could be developed into a novel therapeutic agent for conditions such as chronic pain and inflammatory disorders. The mechanism of action is believed to involve the modulation of specific receptors and signaling pathways, which are critical in the pathogenesis of these diseases.

In addition to its pharmacological properties, 2-4-(morpholin-4-yl)phenylpropan-1-amine has also been studied for its potential as an intermediate in the synthesis of more complex molecules. Its reactivity and functional group diversity make it an ideal starting material for synthetic chemists aiming to create new compounds with tailored biological activities. For example, researchers at the University of California have utilized this compound as a building block in the synthesis of novel antiviral agents, demonstrating its versatility in medicinal chemistry.

The safety profile of 2-4-(morpholin-4-yl)phenylpropan-1-amine has been evaluated through various preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects. The results from these trials will be crucial in determining the potential applications of this compound in clinical settings.

The synthesis of 2-4-(morpholin-4-yl)phenylpropan-1-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromophenylacetonitrile with morpholine followed by reduction to form the final amine product. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production. Alternative synthetic strategies have also been explored to improve efficiency and reduce costs, which is essential for commercial viability.

In conclusion, 2-4-(morpholin-4-yl)phenylpropan-1-amine (CAS No. 1512260-47-7) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new applications and optimize synthetic methods, contributing to its growing importance in the field.